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Executive Summary

2-(Cyclopentylmethyl)azetidine is a high-value heterocyclic building block used in medicinal
chemistry.[1][2] It combines the high basicity and metabolic distinctiveness of the strained
azetidine ring with the lipophilic, steric bulk of a cyclopentyl moiety. This scaffold serves as a
critical bioisostere for pyrrolidine and piperidine derivatives, often employed to modulate pKa,
reduce molecular weight, or alter the vector of substituents in GPCR and kinase inhibitor
programs.[2]

This guide provides a comprehensive analysis of its physicochemical properties, synthetic
pathways, and stability profile, serving as a self-validating reference for laboratory application.

[2]

Molecular Identity & Structural Analysis[1][2]

The molecule consists of a four-membered nitrogen-containing ring (azetidine) substituted at
the C2 position by a cyclopentylmethyl group. The high ring strain of the azetidine core (~26
kcal/mol) dominates its reactivity profile, making it more susceptible to ring-opening under
acidic or nucleophilic conditions compared to its five-membered analogs.
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Property

Detail

IUPAC Name

2-(Cyclopentylmethyl)azetidine

Common Name

2-Cyclopentylmethyl-azetidine

C
Molecular Formula H

N
Molecular Weight 139.24 g/mol

Not widely listed as free base; often handled as
CAS Number

HCI salt (e.g., related CAS 1379516-80-X)
SMILES C1CCC(C1)CC2CCN2

o Contains one chiral center at C2; exists as (R)

Chirality

and (S) enantiomers.[1][3][4][5]

3D Conformational Dynamics

Unlike the planar cyclobutane, the azetidine ring adopts a puckered conformation to relieve

torsional strain.[2] The C2-substituent (cyclopentylmethyl) likely adopts a pseudo-equatorial

position to minimize 1,3-diaxial-like interactions, although the low barrier to inversion at the

nitrogen atom allows for rapid conformational flipping in solution.

Physicochemical Properties[1][2][5][6][7]1[8][9]

The following data aggregates calculated (QSPR) and empirical trends for 2-alkylazetidines.

Table 1: Core Physicochemical Parameters[2][7][8]
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Parameter Value (Approx.) Context & Implications

Estimated based on MW and
Boiling Point 185-195 °C (760 mmHg) polarity.[1][2] Volatile under
high vacuum.[1][2]

Strongly Basic. The azetidine

ring is more basic than

pyrrolidine due to hybridization
] ] effects (higher s-character in

pKa (Conjugate Acid) 10.5-11.0 o

the N-Ip orbital is counter-

intuitive here; actually,

solvation effects often

dominate).

Lipophilic. The cyclopentyl

group adds significant
logP (Octanol/Water) 22-25 o

hydrophobicity (LogP of

azetidine is -0.1).[1]

Low TPSA suggests excellent

Topological Polar Surface Area membrane permeability (blood-

12.03 A2 _ _ T
(TPSA) brain barrier penetration likely).
[11[2]
_ Less dense than water; typical
Density ~0.92 g/cm?3 ) ) )
for aliphatic amines.[1][2]
Miscible in DCM, MeOH,
N ) DMSO.[1][2] Low water
Solubility Organic Solvents

solubility as free base; high as
HCI salt.[1][2]

Solubility & Formulation Logic

o Free Base: Due to the lipophilic C6 tail, the free base is likely an oil that is sparingly soluble
in neutral water.[1][2] It must be extracted into organic layers (DCM/EtOAc) during workup.[1]

[2]
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o Salt Forms: The hydrochloride salt is the preferred solid form for storage, offering improved
stability against oxidation and volatility.[1][2]

Synthesis & Manufacturing Methodologies

The synthesis of 2-substituted azetidines is challenging due to the entropic and enthalpic
barriers of forming a strained 4-membered ring.[1] Two primary reliable routes are established:
Intramolecular Cyclization and Beta-Lactam Reduction.[1][2]

Route A: Intramolecular Cyclization (Gamma-
Haloamines)

This is the standard laboratory scale route.[1][2] It involves the cyclization of a gamma-
haloamine or activated amino alcohol.[1][2]

o Precursor Synthesis: Reaction of cyclopentylacetaldehyde with a 3-carbon synthon (e.g., 3-
amino-1-propanol derivative) or alkylation of a protected amine.[1][2]

o Activation: The alcohol is converted to a leaving group (Mesylate/Tosylate or Halide).[1][2]

o Cyclization: Base-mediated intramolecular displacement (S
2).[1]12]

Route B: Reduction of Beta-Lactams (Scalable)

Preferred for industrial scale-up to control stereochemistry.[1][2]

e [2+2] Cycloaddition: Reaction of an imine (derived from cyclopentylacetaldehyde) with a
ketene equivalent creates the azetidin-2-one (beta-lactam) core.[1][2]

e Reduction: Strong reduction (e.g., LIAIH
or AlH

) reduces the carbonyl to the methylene, yielding the azetidine.[2]

Visualization: Synthetic Pathways[1][2]
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Caption: Dual synthetic pathways comparing the Beta-Lactam reduction route (top) vs.
Intramolecular Cyclization (bottom).

Handling, Stability & Safety
Stability Profile

e Ring Strain: The azetidine ring (~26 kcal/mol strain) is stable at room temperature but
susceptible to ring-opening in the presence of strong nucleophiles (e.g., thiolates, cyanide)
under acidic conditions.

o Oxidation: As a secondary amine, it is prone to N-oxidation.[1][2] Store under inert
atmosphere (Argon/Nitrogen).[1][2]

e Thermal: Stable up to ~100°C, but prolonged heating of the free base can lead to
polymerization.[1][2]

Safety Protocols (GHS Classification)

e H314: Causes severe skin burns and eye damage (Corrosive, typical of pKa > 10 amines).[1]

[2]
e H226: Flammable liquid and vapor.[2]
e H302: Harmful if swallowed.[1][2]

Self-Validating Handling Protocol:
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e Check pH: Dissolve a small aliquot in water; pH should be >10.[1][2] If neutral/acidic, the
amine has likely formed a carbonate salt (from air CO

) or degraded.

* NMR Verification: The azetidine ring protons (C3/C4) appear as distinct multiplets at 2.0-3.5
ppm.[1][2] Disappearance of these signals and appearance of broad alkene/amine signals
indicates ring-opening.[2]

Applications in Drug Discovery[6][10]
Bioisosterism & Scaffold Design

2-(Cyclopentylmethyl)azetidine is utilized to fine-tune the physicochemical properties of lead
compounds.[1][2]

« Lipophilicity Modulation: Replacing a cyclohexyl group with this scaffold introduces a polar
nitrogen (lowering LogP slightly) while maintaining steric bulk.[1][2]

o Metabolic Stability: The 4-membered ring is generally more metabolically stable than the
pyrrolidine ring towards CYP450 oxidation at the alpha-carbon, although N-dealkylation
remains a pathway.[1]

o Vector Positioning: The bond angles of azetidine (~90°) project the C2-substituent in a
distinct vector compared to pyrrolidine (~108°), potentially accessing new binding pockets in
enzymes.

Decision Logic: Scaffold Selection
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Caption: Decision logic for selecting the 2-(cyclopentylmethyl)azetidine scaffold during lead
optimization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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